![molecular formula C36H64N12O10S2 B610991 2-(7-Methylimidazo[1,2-A]pyridin-6-YL)-N-(2-phenyl-2-(pyridin-4-YL)ethyl)quinazolin-4-amine CAS No. 1940118-04-6](/img/structure/B610991.png)
2-(7-Methylimidazo[1,2-A]pyridin-6-YL)-N-(2-phenyl-2-(pyridin-4-YL)ethyl)quinazolin-4-amine
Overview
Description
SRI-31142 is a putative allosteric dopamine transporter ligand.
Scientific Research Applications
Synthesis and Cytotoxic Activity
- Cytotoxic and CDK Inhibitor Activities: A study synthesized derivatives of 2-methylimidazo[1,2-a]pyridine and evaluated their cytotoxic activity. Some compounds showed significant cytotoxic activity and CDK inhibitor properties, suggesting potential in cancer therapy Vilchis-Reyes et al., 2010.
Photoisomerization Studies
- Photoisomerization of Imidazo[1,2- a ]pyridines: Research on the photoisomerization of certain imidazo[1,2- a ]pyridines, including derivatives similar to the compound , provided insights into their molecular structures and potential applications in photochemistry Kubík et al., 1996.
Inhibitors for Atrial Fibrillation
- IKur Current Blockers: Compounds similar to 2-(7-Methylimidazo[1,2-A]pyridin-6-YL)-N-(2-phenyl-2-(pyridin-4-YL)ethyl)quinazolin-4-amine were investigated as potential treatments for atrial fibrillation due to their ability to block IKur currents Gunaga et al., 2017.
Antibacterial Evaluation
- Antibacterial Properties: A study focused on synthesizing novel derivatives combining phenylthiazole and quinazoline, indicating potential antibacterial applications Badwaik et al., 2009.
Anticonvulsant Activity
- Anticonvulsant Derivatives: Research into 4-thiazoline and 4H-1,2,4-triazole derivatives of imidazo[1,2-a]pyridine demonstrated potential anticonvulsant activities, suggesting therapeutic applications in epilepsy Cesur & Cesur, 1994.
HIV-1 Inhibitors
- Inhibition of HIV-1 Structural Protein Assembly: Pyrimidine analogues based on a similar structure showed promise in inhibiting HIV-1 capsid assembly, a crucial step in the viral life cycle Kožíšek et al., 2016.
Platinum and Palladium Complexes
- Metal-Assisted Condensation Reactions: Studies on platinum(II) and palladium(II) complexes involving quinoline-imine-pyridine demonstrated unique chemical properties and potential applications in organometallic chemistry Bortoluzzi et al., 2011.
Chemoprevention in Colon Carcinogenesis
- Heterocyclic Amine-Induced Colon Carcinogenesis: Research on heterocyclic amine mutagens, similar in structure to the compound of interest, highlighted their role in colon carcinogenesis, suggesting the importance of chemopreventive strategies Xu & Dashwood, 1999.
properties
CAS RN |
1940118-04-6 |
|---|---|
Product Name |
2-(7-Methylimidazo[1,2-A]pyridin-6-YL)-N-(2-phenyl-2-(pyridin-4-YL)ethyl)quinazolin-4-amine |
Molecular Formula |
C36H64N12O10S2 |
Molecular Weight |
889.1 |
IUPAC Name |
2-(7-methylimidazo[1,2-a]pyridin-6-yl)-N-(2-phenyl-2-pyridin-4-ylethyl)quinazolin-4-amine |
InChI |
InChI=1S/C29H24N6/c1-20-17-27-31-15-16-35(27)19-25(20)29-33-26-10-6-5-9-23(26)28(34-29)32-18-24(21-7-3-2-4-8-21)22-11-13-30-14-12-22/h2-17,19,24H,18H2,1H3,(H,32,33,34) |
InChI Key |
KMPKXUWMECJNNG-UHFFFAOYSA-N |
SMILES |
CC1=CC2=NC=CN2C=C1C3=NC4=CC=CC=C4C(=N3)NCC(C5=CC=CC=C5)C6=CC=NC=C6 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SRI31142; SRI 31142; SRI-31142 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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